BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
NVP-BEZ 235-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NVP-BEZ 235-d3

Cat. No.: B126005

Essential Safety and Handling Guide for NVP-
BEZ 235-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling NVP-BEZ 235-d3. The following procedures are
designed to ensure the safe handling and disposal of this potent dual PISBK/mTOR inhibitor.

Understanding the Compound

NVP-BEZ 235, also known as Dactolisib, is a dual ATP-competitive inhibitor of
phosphatidylinositol 3-kinase (PI13K) and mammalian target of rapamycin (mTOR).[1][2] Itis a
potent anti-proliferative agent that induces cell cycle arrest.[3] The deuterated form, NVP-BEZ
235-d3, is expected to have similar biological and toxicological properties. While some safety
data sheets classify the compound as not hazardous, it has not been fully validated and should
be handled with care.[4]

Chemical and Physical Properties
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Property

Value

Molecular Formula

C30H20D3Ns0

Molecular Weight 472.57 g/mol (approx.)
Appearance Crystalline solid / Lyophilized powder
N Soluble in DMSO and DMF with warming.[3]
Solubility )
Poorly soluble in water and ethanol.[3]
Storage Store at -20°C, desiccated.[3][5]
- Stable for at least 24 months in lyophilized form.
Stability

[3] Once in solution, use within 3 months.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling NVP-

BEZ 235-d3.
PPE Category Item Specification
Tightly fitting with side-shields
Eye Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US).[6]
Chemical impermeable gloves.
Hand Protection Gloves Must be inspected prior to use.

[6]

Body Protection

Lab Coat/Clothing

Fire/flame resistant and

impervious clothing.[6]

A full-face respirator is

recommended if exposure

Respiratory Protection Respirator limits are exceeded or if
dust/aerosols are generated.
[6]
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Handling Workflow Diagram
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Figure 1: NVP-BEZ 235-d3 Handling Workflow
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Caption: Figure 1: Step-by-step workflow for the safe handling of NVP-BEZ 235-d3.

Operational Plan: Step-by-Step Handling
Procedures

Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks.

o Store the lyophilized powder at -20°C in a desiccated environment.[3][5]
e Maintain an accurate inventory of the compound.

Preparation for Use:

o Work in a well-ventilated area, preferably within a chemical fume hood.[6]
o Ensure all required PPE is correctly worn.

» Prepare all necessary equipment (e.g., microbalance, vials, solvents) within the containment
area.

Reconstitution:

NVP-BEZ 235 is typically supplied as a lyophilized powder.[3]

e To prepare a stock solution, for example, a 10 mM stock, reconstitute 5 mg of the compound
in 1.065 ml of DMF.[3] Warming to 75°C for 5 minutes may be necessary to fully dissolve the
compound.[3]

e The compound is also soluble in DMSO at 1.33 mg/ml with warming.[3]
 Aliquot the stock solution to avoid multiple freeze-thaw cycles.[3]
Experimental Use:

o Working concentrations typically range from 5 nM to 500 nM.[3]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b126005?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.caymanchem.com/product/10565/nvp-bez235
https://www.chemicalbook.com/msds/nvp-bez-235.pdf
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.cellsignal.com/products/activators-inhibitors/nvp-bez235/13101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Avoid the formation of dust and aerosols.[6]

e Use non-sparking tools.[6]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[4][6]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[4][6]

Rinse with pure water for at least 15 minutes.
Eye Contact ) i . )
Seek immediate medical attention.[6]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , _
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Disposal Plan

Proper disposal of NVP-BEZ 235-d3 and associated waste is critical to prevent environmental
contamination.

Waste Segregation and Collection:

o Collect all waste materials, including unused compound, contaminated PPE, and cleaning
materials, in a suitable, closed, and clearly labeled container.[6]

o Separate liquid and solid waste streams.
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Disposal Procedure:

Discharge into the environment must be avoided.[6]

All chemical waste should be disposed of in accordance with local, state, and federal
regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Adhered or collected material should be promptly disposed of.[6]

Signaling Pathway

NVP-BEZ 235 is a dual inhibitor of the PISBK/mTOR signaling pathway, which is a critical
pathway in cell proliferation and survival.

PISK/mTOR Signaling Pathway Inhibition by NVP-BEZ 235
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Figure 2: PISBK/mTOR Signaling Pathway Inhibition
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Caption: Figure 2: NVP-BEZ 235 inhibits both PI3K and mTOR complexes (nTORC1 and
MTORC2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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